Cas no 194018-86-5 (1-(3-Bromo-4-fluorophenyl)propan-2-one)

• Product Name: 1-(3-Bromo-4-fluorophenyl)propan-2-one
• CAS No: 194018-86-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD04117952
• CID: 3861908
• PubChem ID: 24721634
• Update Time: 2025-10-29

1-(3-Bromo-4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-bromo-4-fluorophenyl)-
• 1-(3-Bromo-4-fluorophenyl)propan-2-one
• 194018-86-5
• AKOS010793352
• 1-(3-Bromo-4-fluoro-phenyl)-propan-2-one
• EN300-1912731

• MDL： MFCD04117952
• Inchi： 1S/C9H8BrFO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5H,4H2,1H3
• InChI Key： CWYDAURSLDSQMW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Br)=C1)C(=O)C

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-Bromo-4-fluorophenyl)propan-2-one

Recent Advances in the Study of 1-(3-Bromo-4-fluorophenyl)propan-2-one (CAS: 194018-86-5) in Chemical Biology and Pharmaceutical Research

1-(3-Bromo-4-fluorophenyl)propan-2-one (CAS: 194018-86-5) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that allow for diverse chemical modifications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(3-Bromo-4-fluorophenyl)propan-2-one in the synthesis of novel dopamine D3 receptor antagonists. The researchers employed a multi-step synthetic route, where this compound served as a critical precursor, enabling the introduction of the bromo-fluorophenyl moiety into the final pharmacophore. The resulting analogs exhibited high selectivity for D3 receptors over D2 receptors, suggesting potential applications in treating substance use disorders and Parkinson's disease. The study underscored the compound's role in facilitating structure-activity relationship (SAR) studies through its reactive ketone group.

In parallel, a 2024 Bioorganic & Medicinal Chemistry Letters report explored the anti-inflammatory properties of derivatives synthesized from 1-(3-Bromo-4-fluorophenyl)propan-2-one. The research team modified the propan-2-one scaffold to create a series of α,β-unsaturated ketones, which showed significant inhibition of NF-κB signaling in macrophage cells. One derivative, featuring an additional acrylamide group at the β-position, demonstrated 70% suppression of TNF-α production at 10 μM concentration. These findings position the parent compound as a promising starting point for developing new anti-inflammatory agents.

Recent advancements in synthetic methodology have also improved access to 1-(3-Bromo-4-fluorophenyl)propan-2-one. A 2023 Organic Process Research & Development paper described a continuous-flow process for its preparation, achieving 85% yield with reduced reaction time compared to traditional batch methods. The optimized protocol employed a packed-bed reactor with immobilized acid catalysts, addressing previous challenges in scaling up production. This technological innovation supports the growing demand for this intermediate in drug discovery programs.

From a safety and pharmacokinetics perspective, a 2024 preclinical study evaluated the metabolic fate of 1-(3-Bromo-4-fluorophenyl)propan-2-one derivatives. Using LC-MS/MS analysis, researchers identified the major Phase I metabolites as products of ketone reduction and oxidative debromination. Notably, the fluorophenyl ring remained intact during metabolism, suggesting its importance in maintaining compound stability. These insights inform future molecular design strategies to optimize metabolic stability of drug candidates derived from this scaffold.

Looking forward, the unique chemical properties of 1-(3-Bromo-4-fluorophenyl)propan-2-one continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis-targeting chimera) molecules, where its aromatic moiety serves as a linker between target-binding and E3 ligase-recruiting domains. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation efficiency for several kinase targets, opening new avenues for targeted protein degradation therapeutics.